Cas no 107313-47-3 (N-2-(1H-1,3-benzodiazol-2-yl)ethylbenzamide)

• Product Name: N-2-(1H-1,3-benzodiazol-2-yl)ethylbenzamide
• CAS No: 107313-47-3
• MF: C₁₆H₁₅N₃O
• MW: 265.309803247452
• MDL: MFCD06651530
• CID: 182329
• PubChem ID: 675103
• Update Time: 2025-06-08

N-2-(1H-1,3-benzodiazol-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[2-(1H-benzimidazol-2-yl)ethyl]-
• N-[2-(1H-Benzimidazol-2-yl)ethyl]benzamide
• N-[2-(1H-benzimidazol-2-yl)-ethyl]-benzamide
• N-[2-(1H-BENZOIMIDAZOL-2-YL)-ETHYL]-BENZAMIDE
• AC1LDTNT
• AC1Q5P4M
• ACMC-20efvr
• Enamine_003778
• N-(2-(1H-benzimidazole-2-yl)ethyl)benzamide
• N-(2-benzimidazol-2-ylethyl)benzamide
• N-[2-(1H-Benzimidazol-2-yl)-aethyl]-benzamid
• N-2-(1H-1,3-benzodiazol-2-yl)ethylbenzamide
• HMS1404L16
• N-(2-(1H-Benzo[d]imidazol-2-yl)ethyl)benzamide
• BB 0242031
• N-(2-(1H-BENZOIMIDAZOL-2-YL)-ETHYL)-BENZAMIDE
• N-[2-(1H-1,3-benzodiazol-2-yl)ethyl]benzamide
• EN300-03903
• SR-01000405673-1
• Oprea1_306050
• DTXSID40350177
• AKOS000116755
• IDI1_007421
• CHEMBL4441740
• CS-0219404
• Oprea1_501442
• 107313-47-3
• SCHEMBL13405884
• SR-01000405673
• Z56853810
• N-[2-(1H-Benzoimidazol-2-yl)-ethyl]-benzami de
• CBDivE_010369
• AB00074483-01
• 2-(benzamido) ethylbenzimidazole

• MDL： MFCD06651530
• Inchi： 1S/C16H15N3O/c20-16(12-6-2-1-3-7-12)17-11-10-15-18-13-8-4-5-9-14(13)19-15/h1-9H,10-11H2,(H,17,20)(H,18,19)
• InChI Key： YRGGTYXDASSWSH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NCCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 265.12165
• Monoisotopic Mass: 265.121512
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.8

Experimental Properties

• Density: 1.247
• Boiling Point: 602.3°C at 760 mmHg
• Flash Point: 318°C
• Refractive Index: 1.669
• PSA: 57.78
• LogP: 3.11020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-2-(1H-1,3-benzodiazol-2-yl)ethylbenzamide

Introduction to N-2-(1H-1,3-benzodiazol-2-yl)ethylbenzamide (CAS No. 107313-47-3)

N-2-(1H-1,3-benzodiazol-2-yl)ethylbenzamide is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activities. This compound, identified by the CAS number 107313-47-3, has garnered attention due to its structural similarity to well-known pharmacophores and its potential applications in drug discovery and development. The benzamide moiety and the 1H-1,3-benzodiazole ring are key structural elements that contribute to its unique chemical and pharmacological properties.

The benzamide group is a common pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. In particular, the amide bond in benzamides often serves as a hinge region, facilitating binding to proteins and enzymes. This feature makes N-2-(1H-1,3-benzodiazol-2-yl)ethylbenzamide a promising candidate for developing novel therapeutic agents. The presence of the 1H-1,3-benzodiazole ring further enhances its potential by introducing additional binding sites and modulating its pharmacokinetic profile.

Recent research has highlighted the importance of benzodiazole derivatives in the development of drugs targeting neurological and psychiatric disorders. The 1H-1,3-benzodiazole ring is known for its anxiolytic and sedative properties, which have been exploited in the synthesis of various therapeutic agents. By incorporating this moiety into a benzamide framework, researchers aim to develop compounds that exhibit enhanced efficacy and reduced side effects compared to existing treatments.

The synthesis of N-2-(1H-1,3-benzodiazol-2-yl)ethylbenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the 1H-1,3-benzodiazole precursor, followed by functionalization with an ethylbenzamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, ensuring the correct placement of functional groups on the benzene ring.

One of the most compelling aspects of N-2-(1H-1,3-benzodiazol-2-yl)ethylbenzamide is its potential as a lead compound for drug development. Preclinical studies have demonstrated that derivatives of this compound exhibit promising biological activity in vitro and in vivo. These studies have focused on evaluating their interaction with target enzymes and receptors, as well as their ability to modulate neural signaling pathways. The results suggest that this compound may have therapeutic potential in conditions such as anxiety disorders, depression, and neurodegenerative diseases.

The pharmacological profile of N-2-(1H-1,3-benzodiazol-2-yl)ethylbenzamide is further influenced by its solubility and metabolic stability. These properties are critical for determining its bioavailability and duration of action in vivo. Researchers have explored various strategies to enhance these characteristics, including modifications to the benzamide group and the 1H-1,3-benzodiazole ring. These efforts aim to optimize the compound's pharmacokinetic properties while maintaining its biological activity.

In conclusion, N-2-(1H-1,3-benzodiazol-2-yl)ethylbenzamide (CAS No. 107313-47-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in the discovery of new therapeutic agents that address unmet medical needs.